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Compound of Interest

Compound Name:
3,5-Dichloro-4-hydrazinylbenzoic

acid

CAS No.: 887577-44-8

Cat. No.: B1441606 Get Quote

Introduction
3,5-Dichloro-4-hydrazinylbenzoic acid is a substituted aromatic compound featuring a

carboxylic acid and a hydrazine group. Its structural similarity to other hydrazinobenzoic acids,

which are valuable intermediates in organic synthesis and medicinal chemistry, suggests its

potential as a versatile building block for the development of novel chemical entities.[1][2] The

presence of both a nucleophilic hydrazine moiety and a carboxylic acid group allows for a

variety of chemical transformations, making it an attractive starting material for the synthesis of

heterocyclic compounds and other complex organic molecules. This guide provides a

comprehensive overview of its chemical properties, a plausible synthetic route, and its potential

applications, with a focus on providing practical insights for laboratory use.

Physicochemical Properties
While experimental data for 3,5-dichloro-4-hydrazinylbenzoic acid is not extensively

reported, its fundamental properties can be derived from its chemical structure.
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Property Value Source

Molecular Formula C7H6Cl2N2O2 [3]

Molecular Weight 221.04 g/mol [3]

CAS Number 887577-44-8 [3]

Appearance Predicted to be a solid
Inferred from related

compounds

Solubility

Expected to be soluble in polar

organic solvents like DMSO

and methanol

Inferred from related

compounds[4]

Chemical Structure:

Caption: Chemical structure of 3,5-Dichloro-4-hydrazinylbenzoic acid.

Synthesis and Purification
A definitive, published synthesis for 3,5-dichloro-4-hydrazinylbenzoic acid is not readily

available. However, a reliable synthetic route can be proposed based on established methods

for the synthesis of analogous compounds, such as 4-hydrazinobenzoic acid from 4-

aminobenzoic acid.[2][5] The following protocol outlines a plausible multi-step synthesis starting

from 4-amino-3,5-dichlorobenzoic acid.

Proposed Synthetic Pathway:

4-Amino-3,5-dichlorobenzoic acid Diazotization
(NaNO2, HCl, 0-5 °C) Diazonium Salt Intermediate Reduction

(Na2SO3) 3,5-Dichloro-4-hydrazinylbenzoic acid

Click to download full resolution via product page

Caption: Proposed synthesis workflow for 3,5-Dichloro-4-hydrazinylbenzoic acid.

Experimental Protocol:

Step 1: Diazotization of 4-Amino-3,5-dichlorobenzoic acid
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Suspend 4-amino-3,5-dichlorobenzoic acid in a mixture of concentrated hydrochloric acid

and water.

Cool the suspension to 0-5 °C in an ice-salt bath with vigorous stirring.

Slowly add a pre-cooled aqueous solution of sodium nitrite, ensuring the temperature

remains below 5 °C.

Continue stirring the resulting solution at this temperature for 30 minutes to ensure complete

formation of the diazonium salt.

Rationale: The diazotization reaction, a cornerstone of aromatic chemistry, converts the primary

amino group into a diazonium group, which is an excellent leaving group and susceptible to

nucleophilic substitution or reduction.[2] Low temperatures are critical to prevent the

decomposition of the unstable diazonium salt.

Step 2: Reduction of the Diazonium Salt

In a separate flask, prepare a solution of sodium sulfite in water and cool it to 10-15 °C.

Slowly add the previously prepared diazonium salt solution to the sodium sulfite solution

while maintaining the temperature and a slightly alkaline pH (7-9) through the controlled

addition of a base like sodium hydroxide.

After the addition is complete, allow the mixture to stir for several hours while gradually

warming to room temperature to ensure the complete reduction of the diazonium group to a

hydrazine.

Rationale: Sodium sulfite is an effective reducing agent for diazonium salts, converting them to

the corresponding hydrazine derivatives.[2] Careful control of temperature and pH is necessary

to optimize the yield and minimize side reactions.

Step 3: Isolation and Purification

Acidify the reaction mixture with a concentrated strong acid (e.g., hydrochloric acid) to

precipitate the hydrochloride salt of 3,5-dichloro-4-hydrazinylbenzoic acid.
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Collect the precipitate by vacuum filtration and wash it with cold water to remove inorganic

salts.

To obtain the free base, the hydrochloride salt can be suspended in water and neutralized

with a weak base (e.g., sodium bicarbonate) until the pH is neutral.

The resulting precipitate of 3,5-dichloro-4-hydrazinylbenzoic acid can be collected by

filtration, washed with cold water, and dried under vacuum.

Further purification can be achieved by recrystallization from a suitable solvent system, such

as an ethanol/water mixture.

Predicted Spectroscopic Characterization
While experimental spectra for 3,5-dichloro-4-hydrazinylbenzoic acid are not available, its

key spectroscopic features can be predicted based on the analysis of closely related

compounds.[6][7][8]
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Technique Predicted Key Features

¹H NMR

- Aromatic protons (singlet or two closely spaced

doublets) in the region of 7.5-8.0 ppm.- Broad

signals for the -NH and -NH₂ protons of the

hydrazine group, likely in the range of 4.0-6.0

ppm.- A broad singlet for the carboxylic acid

proton, typically downfield (>10 ppm).

¹³C NMR

- Signals for the aromatic carbons, with those

bonded to chlorine atoms appearing at a

characteristic chemical shift.- A signal for the

carboxylic acid carbon around 165-175 ppm.

IR Spectroscopy

- A broad O-H stretching band for the carboxylic

acid from 2500-3300 cm⁻¹.- N-H stretching

vibrations for the hydrazine group around 3200-

3400 cm⁻¹.- A strong C=O stretching band for

the carboxylic acid around 1700 cm⁻¹.- C-Cl

stretching vibrations in the fingerprint region.

Mass Spectrometry

- A molecular ion peak (M⁺) corresponding to

the molecular weight of the compound.- A

characteristic isotopic pattern for the two

chlorine atoms (M, M+2, M+4).- Fragmentation

patterns involving the loss of the carboxylic acid

group and cleavage of the hydrazine moiety.

Reactivity and Potential Applications
The bifunctional nature of 3,5-dichloro-4-hydrazinylbenzoic acid makes it a versatile reagent

in organic synthesis.

Reactions of the Hydrazine Group: The hydrazine moiety is a potent nucleophile and can

readily react with carbonyl compounds (aldehydes and ketones) to form stable hydrazones.

This reactivity is fundamental to its use in the synthesis of various nitrogen-containing

heterocycles, such as pyrazoles and pyridazines.[1]
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Reactions of the Carboxylic Acid Group: The carboxylic acid functionality can undergo

standard transformations, including esterification, amidation, and conversion to an acid

chloride. These reactions allow for the incorporation of the 3,5-dichloro-4-hydrazinylphenyl

scaffold into larger molecules.

Potential Applications in Drug Discovery:

Hydrazine-containing compounds are a well-established class of pharmacologically active

molecules. Furthermore, derivatives of 4-hydrazinobenzoic acid have shown promise for their

antioxidant properties.[1][9] Given this, 3,5-dichloro-4-hydrazinylbenzoic acid could serve as

a valuable starting material for the synthesis of novel therapeutic agents.

Illustrative Reaction Pathway: Hydrazone Formation

3,5-Dichloro-4-hydrazinylbenzoic acid

[H+]Aldehyde/Ketone (R-CO-R') Corresponding Hydrazone

+

Click to download full resolution via product page

Caption: General reaction scheme for hydrazone formation.

Safety and Handling
A specific Safety Data Sheet (SDS) for 3,5-dichloro-4-hydrazinylbenzoic acid is not

available. However, based on the hazard information for structurally related compounds such

as 3,5-dichlorobenzoic acid, 3,5-dichloro-4-hydroxybenzoic acid, and 4-hydrazinobenzoic acid,

the following precautions should be observed.[7][10][11]

Hazard Classification: Assumed to be an irritant. May cause skin, eye, and respiratory tract

irritation.[12]
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Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[13]

Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid breathing

dust. Wash hands thoroughly after handling.[14][15]

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[15]

In case of exposure:

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing and seek medical attention if irritation persists.[14]

Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.[14]

Inhalation: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek medical attention.[13]

Disclaimer: This information is provided for guidance only and is based on data for structurally

similar compounds. A full risk assessment should be conducted before handling this chemical.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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